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Compound of Interest

Compound Name: Vanadium boride
CAS No.: 12045-27-1
Cat. No.: B082848
Get Quote
. J

For the attention of: Researchers, scientists, and drug development professionals.

These notes provide a comprehensive overview of the applications, properties, and synthesis
of vanadium boride (VB2), a key material in the field of high-temperature ceramics.

Application Notes

Vanadium diboride (VB2) is a refractory ceramic material recognized for its exceptional
combination of properties that make it suitable for a wide range of demanding high-temperature
applications.[1][2] Its unique characteristics position it as a critical material in aerospace, cutting
tool manufacturing, and advanced electronics.[1][2]

Key Performance Characteristics:

o Ultra-High-Temperature Stability: With a melting point of approximately 2980°C, VB2
maintains its structural integrity at extreme temperatures.[2][3]

o Exceptional Hardness: Vanadium diboride is an extremely hard material, with a reported
Vickers hardness of around 27.2 + 1.5 GPa, making it ideal for wear-resistant coatings and
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cutting tools.[3][4][5][6]

e Good Thermal and Electrical Conductivity: Unlike many ceramics, VB2 exhibits excellent
thermal and electrical conductivity, which is advantageous for applications requiring heat
dissipation and electrical performance at high temperatures.[3][7]

o Oxidation and Corrosion Resistance: VB2 demonstrates good resistance to oxidation and
corrosion, further enhancing its durability in harsh chemical and high-temperature
environments.[1][7]

Primary Applications:

o Aerospace and Hypersonic Vehicles: Due to its ability to withstand extreme temperatures
and its high strength, VB: is a candidate material for components in hypersonic vehicles,
such as leading edges and thermal protection systems.[1]

o Cutting Tools and Wear-Resistant Coatings: The high hardness and wear resistance of VB2
make it a valuable component in cutting tools for machining hard materials and as a
protective coating to extend the life of industrial equipment.[1][2]

e Advanced Ceramics and Composites: VB: is used to enhance the properties of other
ceramic materials, creating composites with superior performance characteristics for
specialized applications.[7]

o Electronics and Electrodes: Its good electrical conductivity and thermal stability make it
suitable for use in high-temperature electronic components and as an electrode material.[1]

Quantitative Data

The following tables summarize the key quantitative properties of vanadium diboride ceramics.

Table 1: Physical and Thermal Properties of Vanadium Diboride (VB:2)
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Property Value

Melting Point ~2980 °C[2][3]

Density 4.906 g/cm?3[3]

Crystal Structure Hexagonal[2][3]
Coefficient of Thermal Expansion (CTE) 7.6-8.3x10°%/°C
Thermal Stability in Air Up to 1410 K[3][4][5][6]

Table 2: Mechanical and Electrical Properties of Vanadium Diboride (VB2)

Property Value

Vickers Hardness 27.2 £ 1.5 GPa[3][4][5][6]
Bulk Modulus 262 GPa[3][5]

Electrical Resistivity (Room Temperature) 41 pQ-cm[2][3]

Experimental Protocols

Detailed methodologies for the synthesis of vanadium boride ceramics are provided below.

Protocol 1: Synthesis of Vanadium Diboride
Nanoparticles via High-Energy Ball Milling

This protocol describes the mechanochemical synthesis of nano-sized VB: particles from
elemental vanadium and boron powders.

Materials and Equipment:
e Elemental Vanadium (V) powder
e Amorphous Boron (B) powder

o High-energy planetary ball mill (e.g., Retsch PM 100)
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» Hardened steel or tungsten carbide milling vials and balls
e Inert atmosphere glovebox (Argon)

e Process Control Agent (PCA) (optional, e.g., stearic acid)
Procedure:

o Powder Preparation: Inside an argon-filled glovebox, weigh elemental vanadium and boron
powders in a 1:2 molar ratio.

» Milling Vial Assembly: Load the powder mixture into a hardened steel or tungsten carbide
milling vial. Add milling balls with a ball-to-powder weight ratio of 10:1 to 20:1. If using a PCA
to prevent excessive cold welding, add a small amount (e.g., 1-2 wt%).

o Sealing: Securely seal the milling vial inside the glovebox to maintain an inert atmosphere.

e Milling: Place the vial in the high-energy ball mill. Set the milling parameters. A typical
starting point is a rotational speed of 600 RPM for a duration of 4 hours.[8]

o Powder Recovery: After milling, return the vial to the glovebox before opening to prevent
oxidation of the nanocrystalline VB2 powder.

o Characterization: The resulting powder should be characterized using techniques such as X-
ray Diffraction (XRD) to confirm the formation of the VB2 phase and Transmission Electron
Microscopy (TEM) to analyze particle size and morphology.

Protocol 2: Synthesis of Vanadium Boride via Self-
Propagating High-Temperature Synthesis (SHS)

This protocol outlines the general procedure for synthesizing VB2 using a self-sustaining
exothermic reaction.

Materials and Equipment:
o Elemental Vanadium (V) powder

e Amorphous Boron (B) powder
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Cold press
Refractory crucible (e.g., graphite)
Reaction chamber with vacuum or inert gas capabilities

Ignition source (e.g., tungsten coil)

Procedure:

Reactant Preparation: Thoroughly mix vanadium and boron powders in the desired
stoichiometric ratio (e.g., 1:2 for VB2).

Green Body Formation: Cold-press the powder mixture into a cylindrical pellet (green body).
The density of the green body can influence the reaction.

Reaction Setup: Place the green body in a refractory crucible and position it inside the
reaction chamber.

Atmosphere Control: Evacuate the chamber and backfill with an inert gas like argon.

Ignition: Initiate the reaction by briefly heating a spot on the top surface of the pellet using an
ignition source (e.g., a resistively heated tungsten coil).

Propagation: Once ignited, a combustion wave will self-propagate through the pellet,
converting the reactants into the final product.

Cooling and Recovery: Allow the product to cool down to room temperature under an inert
atmosphere before removal.

Characterization: The synthesized material should be characterized by XRD to determine the
phase composition.

Protocol 3: Densification of Vanadium Diboride
Ceramics via Spark Plasma Sintering (SPS)

This protocol describes the consolidation of VB2 powder into a dense ceramic body.
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Materials and Equipment:

Vanadium Diboride (VB2) powder

Spark Plasma Sintering (SPS) system

Graphite die and punches

Procedure:

Die Loading: Load the VB2 powder into a graphite die.

Sintering Cycle: Place the die assembly into the SPS chamber.

Atmosphere: Conduct the sintering process under vacuum or an inert atmosphere (e.g.,
argon).

Heating and Pressure Application: A typical SPS cycle involves a rapid heating rate (e.g.,
100-200°C/min) to a sintering temperature in the range of 1600-1800°C.[9] A uniaxial
pressure (e.g., 50-70 MPa) is applied during the heating and holding stages.[9]

Holding Time: Maintain the peak temperature and pressure for a short duration, typically 5-
10 minutes, to allow for densification.

Cooling: Cool the sample down to room temperature.

Sample Extraction: Carefully extract the densified ceramic pellet from the graphite die.

Characterization: Evaluate the density of the sintered pellet using the Archimedes method.
Characterize the microstructure using Scanning Electron Microscopy (SEM) and verify the
phase purity with XRD.

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of vanadium

boride ceramics.
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Caption: Experimental workflows for the synthesis of vanadium boride.
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Caption: Relationship between VB: properties and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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